Cas no 1118507-77-9 (7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one)

• Product Name: 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• CAS No: 1118507-77-9
• MF: C₁₈H₁₉NO₃S
• MW: 329.413363695145
• MDL: MFCD28123761
• CID: 2092367
• PubChem ID: 86280100
• Update Time: 2025-11-06

7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one
• 7-methyl-1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1-benzazepin-5-one
• 7-METHYL-1-(4-METHYLBENZENESULFONYL)-3,4-DIHYDRO-2H-1-BENZAZEPIN-5-ONE
• 1118507-77-9
• 7-methyl-1-(4-methylbenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-one
• AKOS024463966

• MDL： MFCD28123761
• Inchi： 1S/C18H19NO3S/c1-13-5-8-15(9-6-13)23(21,22)19-11-3-4-18(20)16-12-14(2)7-10-17(16)19/h5-10,12H,3-4,11H2,1-2H3
• InChI Key： QKQTZUPZYDNFOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CC(C)=CC=2C(CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 329.10856464g/mol
• Monoisotopic Mass: 329.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135 ºC
• Solubility: Insuluble (6.6E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one

Comprehensive Overview of 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 1118507-77-9)

The compound 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 1118507-77-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a benzo[b]azepine core with a tosyl protecting group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one is its role in medicinal chemistry. The compound's scaffold is structurally similar to several pharmacologically active molecules, which are often explored for their neuroprotective and anti-inflammatory properties. Recent studies have highlighted its utility in the design of small-molecule drugs, particularly those targeting G-protein-coupled receptors (GPCRs), a hot topic in modern drug development.

In addition to its pharmaceutical applications, 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one is also a subject of interest in organic synthesis. Chemists value its tosyl group for its stability and ease of manipulation in multi-step reactions. This feature aligns with the current trend toward green chemistry and sustainable synthesis, as researchers seek efficient methods to reduce waste and improve yields. The compound's CAS No. 1118507-77-9 is frequently searched in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

Another area where 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one shines is in structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, enabling scientists to explore how slight changes in the molecule affect its biological activity. This approach is critical in optimizing lead compounds for higher efficacy and lower toxicity, a priority in today's precision medicine landscape.

The compound's popularity is further fueled by its compatibility with advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools are essential for characterizing its purity and confirming its structure, which are vital steps in quality control for pharmaceutical manufacturing. As the demand for high-purity intermediates grows, CAS No. 1118507-77-9 remains a sought-after reference in chemical catalogs.

Looking ahead, 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one is poised to play a pivotal role in emerging fields like computational chemistry and AI-driven drug design. With the rise of machine learning in molecular modeling, researchers can predict the compound's interactions with biological targets more accurately, accelerating the discovery of next-generation therapeutics. This synergy between traditional synthesis and cutting-edge technology exemplifies the compound's enduring relevance in science.

In summary, 7-Methyl-1-tosyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one (CAS No. 1118507-77-9) is a versatile and highly studied compound with broad applications in drug development, organic chemistry, and materials science. Its structural features and adaptability make it a cornerstone in modern research, addressing both current challenges and future opportunities in the chemical and life sciences.